REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6]([C:8]([O:10][CH3:11])=[O:9])[C:5]([N+:12]([O-])=O)=[C:4]([Cl:15])[N:3]=1>C(O)(=O)C.[Fe]>[NH2:12][C:5]1[C:6]([C:8]([O:10][CH3:11])=[O:9])=[N:7][C:2]([Cl:1])=[N:3][C:4]=1[Cl:15]
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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ClC1=NC(=C(C(=N1)C(=O)OC)[N+](=O)[O-])Cl
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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5 g
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Type
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catalyst
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Smiles
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[Fe]
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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within 5 minutes
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Duration
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5 min
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Type
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TEMPERATURE
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Details
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to cool to room temperature
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Type
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CUSTOM
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Details
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The acetic acid was removed
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Type
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ADDITION
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Details
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the residue was suspended in a mixture of water and diethyl ether
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Type
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FILTRATION
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Details
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This was filtered
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Type
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WASH
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Details
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the solid was washed with diethyl ether
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Type
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CUSTOM
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Details
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The organic phase was separated
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Type
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WASH
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Details
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washed with saturated aqueous NaHCO3 solution (twice) and brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CUSTOM
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Details
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the solvent removed
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Name
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Type
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product
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Smiles
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NC=1C(=NC(=NC1Cl)Cl)C(=O)OC
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Type | Value | Analysis |
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AMOUNT: MASS | 2.1 g | |
YIELD: CALCULATEDPERCENTYIELD | 47.3% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |